Cas no 592-02-9 (Cadmium, diethyl-)

Cadmium, diethyl- structure

Product Name:Cadmium, diethyl-

CAS No:592-02-9

Molecular Formula:₂[C₂H₅-]^.Cd+₂

Molecular Weight:170.5332

CID:377935

PubChem ID:521867

Cadmium, diethyl- Properties

Names and Identifiers

- Cadmium, diethyl-
- (C2H5)2CD
- cadmium(2+), ethane
- cadmium diethanide
- Diethylcadmium
- Fmoc-2-amino-5-methoxybenzoicacid
- 592-02-9
- BQQMIJUNICFDJS-UHFFFAOYSA-N
- DTXSID80883454
- cadmium(2+);ethane
- +Expand
- InChIKey： UJYLYGDHTIVYRI-UHFFFAOYSA-N
- Inchi： InChI=1S/2C2H5.Cd/c2*1-2;/h2*1H2,2H3;/q2*-1;+2
- SMILES： C[CH2-].C[CH2-].[Cd+2]

Computed Properties

Exact Mass: 163.9843
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 171.982
Heavy Atom Count: 5
Complexity: 3.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 3
Topological Polar Surface Area: 0A^2

Experimental Properties

PSA: 0
Boiling Point: °Cat760mmHg
Flash Point: °C

Cadmium, diethyl- Related Literature

1. Ionic polymerisation as a means of end-point indication in non-aqueous thermometric titrimetry. Part IX. Determination of dithiocarbamates and phosphorodithioates

E. J. Greenhow,L. E. Spencer Analyst 1976 101 777
2. Cadmium derivatives of decaborane

N. N. Greenwood,N. F. Travers J. Chem. Soc. A 1967 880
3. New aspects of organocadmium chemistry. Part I. True reactivity of organocadmium compounds

J. Kollonitsch J. Chem. Soc. A 1966 453
4. Semiconductor nanocrystal–polymer hybrid nanomaterials and their application in molecular imprinting

Monika Sobiech,Piotr Bujak,Piotr Luliński,Adam Pron Nanoscale 2019 11 12030
5. 642. Peroxides of elements other than carbon. Part V. The formation of cadmium peroxides by autoxidation and by nucleophilic substitution

Alwyn G. Davies,J. E. Packer J. Chem. Soc. 1959 3164
6. Electron-loss centres from methylmercury hydride, dimethylcadmium and diethylcadmium: an EPR study

Matthew J. Almond,David A. Rice,Liam A. Sheridan,Peter J. Craig,Grace Stojak,M. C. R. Symons,Uma S. Rai J. Chem. Soc. Faraday Trans. 1994 90 3153
7. Interesting structural transformation of CdS from zinc blende into wurtzite during minuscule loading of magnetic nanoparticles: emergence of heterojunctions with enhanced photocatalytic performance

Rupal Malik,Jaspreet Kaur,Anupama Kaushik,Ankush Sheoran,Bhupendra Chudasama,Vinod Kumar,K. B. Tikoo,Sonal Singhal New J. Chem. 2017 41 14088
8. Reactions of α-halogeno-ketones with aromatic compounds. Part II. Reactions of 2-chloropentan-3-one, 4-chlorohexan-3-one, and s-dichloroacetone with phenol and its ethers

S. Husain Zaheer,Baldev Singh,Bharat Bhushan,I. K. Kacker,K. Ramachandran,N. Shanmukha Rao J. Chem. Soc. 1955 1706
9. Index pages

J. Chem. Soc. Faraday Trans. 1994 90 A001
10. Zinc and magnesium derivatives of decaborane

N. N. Greenwood,N. F. Travers J. Chem. Soc. A 1968 15

592-02-9 (Cadmium, diethyl-) Related Products

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